3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile

• Molecular Formula: C9H6N4O
• Molecular Weight: 186.17 g/mol
• IUPAC Name: 3-(5-oxo-1H-1,2,4-triazol-4-yl)benzonitrile
• InChI: InChI=1S/C9H6N4O/c10-5-7-2-1-3-8(4-7)13-6-11-12-9(13)14/h1-4,6H,(H,12,14)
• InChI Key: FGWWTZQEHFZUJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=NNC2=O)C#N

Description

3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile is a useful research compound. Its molecular formula is C9H6N4O and its molecular weight is 186.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

g of 3-Aminobenzonitril were dissolved in 20 ml MeOH. 1.8 ml of trimethyl orthoformate, hydrazinecarboxylic acid methyl ester and cat. para-toluenesulfonic acid were added. The reaction mixture was heated to 65° C. for 3 h. The suspension was cooled to rt and 9 ml of NaOMe solution were added and the reaction mixture stirred at rt for 2 h. Water was added and the pH adjusted to 1 using aq. HCl (25%). The resulting suspension was filtered off and dried under vacuum. MS(ISO): 187.2 (MH+)